Cas no 59080-48-7 (Octanoic acid, 8-nitro-, methyl ester)
59080-48-7 structure
Product Name:Octanoic acid, 8-nitro-, methyl ester
CAS No:59080-48-7
MF:C9H17NO4
MW:203.23558306694
CID:339952
PubChem ID:13411627
Update Time:2025-04-19
Octanoic acid, 8-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-nitro-, methyl ester
- methyl 8-nitrooctanoate
- SCHEMBL11830731
- 59080-48-7
- DTXSID80539949
-
- Inchi: 1S/C9H17NO4/c1-14-9(11)7-5-3-2-4-6-8-10(12)13/h2-8H2,1H3
- InChI Key: SVDDQLWNYBQMPE-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCC[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 203.11581
- Monoisotopic Mass: 203.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
Octanoic acid, 8-nitro-, methyl ester Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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